6-amino-2-methylpyridazine-3(2H)-thione
Cat. No. B063921
Key on ui cas rn:
170149-21-0
M. Wt: 141.2 g/mol
InChI Key: DOCPJGFCURYSHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([P:7]2(=[S:10])[S:8][P:9]([c:11]3[cH:12][cH:13][c:14]([O:15][CH3:16])[cH:17][cH:18]3)(=[S:19])[S:20]2)[cH:21][cH:22]1.[NH2:23][c:24]1[n:25][n:26]([CH3:31])[c:27](=[O:30])[cH:28][cH:29]1.[cH:32]1[cH:33][cH:34][n:35][cH:36][cH:37]1>>[S:10]=[c:27]1[n:26]([CH3:31])[n:25][c:24]([NH2:23])[cH:29][cH:28]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
COc1ccc(P2(=S)SP(=S)(c3ccc(OC)cc3)S2)cc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Cn1nc(N)ccc1=O
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
c1ccncc1
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
Cn1nc(N)ccc1=S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
